Cas no 1341283-56-4 (3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine)

• Product Name: 3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine
• CAS No: 1341283-56-4
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD16859024
• CID: 5607050
• PubChem ID: 62721074
• Update Time: 2023-09-03

3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-5-amine, 3-(1,1-dimethylethyl)-1-methyl-
• Z997612682
• EN300-866508
• 1341283-56-4
• SCHEMBL24225306

• MDL： MFCD16859024
• Inchi： 1S/C7H14N4/c1-7(2,3)5-9-6(8)11(4)10-5/h1-4H3,(H2,8,9,10)
• InChI Key： CWHHSGQCKWCIDE-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 304.7±25.0 °C(Predicted)
• pka: 4.75±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles